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Technical Support Center: Aramchol Research

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in mitigating
potential confounding factors during Aramchol research.

Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during experiments
involving Aramchol.

Issue 1: High Variability in Liver Fat Quantification using Magnetic Resonance Spectroscopy
(MRS)
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Potential Cause Troubleshooting Steps

1. Standardize Voxel Location: Define a precise
anatomical location for the single-voxel MRS
acquisition in the right lobe of the liver, avoiding
large blood vessels, bile ducts, and the edges of
the liver.[1][2] 2. Use Anatomical Landmarks:

Inconsistent Voxel Placement Utilize consistent anatomical landmarks on axial
and sagittal images to guide voxel placement for
each participant and at each time point. 3.
Image Review: Have a trained radiologist or
physicist review voxel placement for consistency
across all scans.

1. Breath-Holding: Whenever possible, acquire
MRS data during a single breath-hold to
minimize respiratory motion.[1] 2. Respiratory
Gating/Triggering: For free-breathing

Motion Artifacts acquisitions, use respiratory gating or triggering
to acquire data only during specific phases of
the respiratory cycle. 3. Data Averaging and
Correction: Acquire multiple spectra and use
post-processing software to correct for phase

shifts caused by motion before averaging.[2]

1. Automated and Manual Shimming: Perform
automated shimming prior to each acquisition. If
spectral quality is poor (broad water peak),
Inadequate Shimming perform manual shimming to improve magnetic
field homogeneity.[3] 2. Evaluate Linewidth: Aim
for a narrow water peak linewidth (e.g., <30-40

Hz) as an indicator of good shimming.

Incorrect Pulse Sequence Parameters 1. Use STEAM Sequence: The Stimulated Echo
Acquisition Mode (STEAM) sequence is
generally preferred over Point Resolved
Spectroscopy (PRESS) for liver fat
quantification as it is less sensitive to J-coupling

effects, providing a more accurate fat fraction
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estimate.[1] 2. Optimize Repetition Time (TR):
Use a long TR (e.g., >3000 ms) to minimize T1
relaxation effects.[1] 3. Multi-Echo Acquisition:
Employ multi-echo acquisition with different
echo times (TEs) to allow for correction of T2
relaxation effects during post-processing.[1]

Issue 2: Unexpected Placebo Response in Clinical Trials
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Potential Cause

Troubleshooting/Mitigation Strategies

Lifestyle Modifications

1. Standardized Counseling: Provide all
participants (including the placebo group) with
standardized, minimal dietary and exercise
counseling at the beginning of the trial.[4] 2.
Monitor Lifestyle Changes: Use validated
gquestionnaires (e.g., food frequency
questionnaires, physical activity logs) at regular
intervals to monitor and quantify changes in diet
and exercise. 3. Objective Measures: Where
feasible, use objective measures such as

accelerometers to track physical activity.

Hawthorne Effect

1. Blinding: Maintain rigorous double-blinding of
both participants and study staff to the treatment
allocation. 2. Consistent Study Visits: Ensure
the frequency and nature of study visits are
identical for all treatment arms to provide equal

attention to all participants.

Natural Disease Fluctuation

1. Strict Inclusion/Exclusion Criteria: Define and
strictly adhere to inclusion and exclusion criteria
to enroll a more homogeneous patient
population. 2. Stratified Randomization: Stratify
randomization by key baseline characteristics
that may influence disease progression (e.g.,

baseline fibrosis stage, presence of diabetes).

Variability in Histological Assessment

1. Centralized Reading: Utilize a central,
experienced pathologist or a panel of
pathologists to read all liver biopsies to ensure
consistency in scoring. 2. Paired Biopsy
Reading: When assessing changes from
baseline, have pathologists read baseline and
end-of-treatment biopsies for the same patient

together.
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Frequently Asked Questions (FAQSs)

Q1: How can we control for the confounding effect of diet in our Aramchol study?

Al: Controlling for dietary variations is crucial. It is recommended to provide all participants with
standardized dietary counseling based on established guidelines, such as the National
Cholesterol Education Program Step-1 diet for non-diabetics and the American Diabetes
Association diet for individuals with diabetes.[4] This counseling should be delivered at the
beginning of the study and reinforced at regular intervals. The aim is not necessarily to enforce
a strict diet but to standardize the advice given to all participants, thereby minimizing variability
in dietary changes between the treatment and placebo groups. Regular monitoring of dietary
intake through food frequency questionnaires or 24-hour dietary recalls is also recommended
to track and statistically adjust for any significant dietary changes during the trial.

Q2: What is the recommended approach for standardizing exercise in a clinical trial of
Aramchol?

A2: Similar to diet, providing standardized advice on physical activity to all participants is key. A
common recommendation is at least 150 minutes of moderate-intensity aerobic exercise per
week.[5] The type of exercise can be tailored to the participant's preference to improve
adherence, and can include activities like brisk walking, cycling, or swimming.[6][7] For studies
aiming for a more controlled intervention, supervised exercise sessions can be implemented.[6]
Regardless of the approach, it is important to monitor physical activity levels throughout the
study using validated questionnaires or objective tools like accelerometers.

Q3: How should we account for comorbidities like type 2 diabetes and obesity when analyzing
the efficacy of Aramchol?

A3: Comorbidities are significant confounding factors. The following strategies are
recommended:

o Patient Stratification: During randomization, stratify participants based on the presence or
absence of key comorbidities such as type 2 diabetes and obesity (defined by BMI). This
helps to ensure a balanced distribution of these factors between treatment arms.

 Inclusion of Comorbidities in Statistical Models: In the statistical analysis plan, pre-specify
that comorbidities will be included as covariates in the statistical models (e.g., analysis of
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covariance - ANCOVA) used to assess the treatment effect of Aramchol. This allows for the
estimation of the treatment effect while statistically adjusting for the influence of these
comorbidities.

e Subgroup Analyses: Plan for subgroup analyses to explore the efficacy of Aramchol in
patients with and without specific comorbidities. However, these analyses should be
interpreted with caution as they may not be powered to detect statistically significant
differences.

Q4: What is the significance of the PNPLA3 genotype, and should we screen for it in our
Aramchol research?

A4: The Patatin-like phospholipase domain-containing 3 (PNPLA3) gene variant (rs738409) is
a strong genetic risk factor for the development and progression of NAFLD and NASH.[8]
Individuals carrying the G allele are at an increased risk. Screening for the PNPLA3 genotype
can be highly beneficial for Aramchol research in the following ways:

» Patient Stratification: Stratifying participants based on their PNPLA3 genotype can help to
balance this important genetic confounder between treatment groups.

» Understanding Variability in Treatment Response: Genotyping can help to investigate
whether the treatment effect of Aramchol is influenced by the PNPLA3 genotype.

 Inclusion in Statistical Models: Including the PNPLA3 genotype as a covariate in statistical
models can help to reduce unexplained variability and increase the statistical power to detect
a treatment effect.

Data Presentation

Table 1. Summary of Efficacy Results from the ARREST (Phase IIb) and ARMOR (Phase I,
Open-Label) Trials of Aramchol
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Endpoint ARREST Trial (52 Weeks) ARMOR Trial (Open-Label)
NASH Resolution without Aramchol 600 mg: 16.7% Aramchol 300 mg BID (n=19):
Worsening of Fibrosis Placebo: 5.0% 26.3%
Fibrosis Improvement (=1
) ) Aramchol 600 mg: 29.5% Aramchol 300 mg BID (n=20):
stage) without Worsening of
Placebo: 17.5% 45.0%
NASH
Fibrosis Improvement (=1 Aramchol 300 mg BID (n=20):
Not Reported
stage) - Any 60.0%[9]

Decrease in Liver Triglycerides  Aramchol 600 mg: -3.1%

Not Reported
(MRS) (placebo-corrected)

Note: The ARREST trial was a randomized, double-blind, placebo-controlled study.[10][11] The
ARMOR open-label part did not have a placebo arm.[9][12][13][14] Results should be
interpreted in the context of the different study designs.

Experimental Protocols
1. Quantification of Liver Fat by Magnetic Resonance Spectroscopy (MRS)

» Patient Preparation: Patients should fast for at least 4 hours prior to the scan to minimize
metabolic fluctuations.

» Coil Selection: Use a multi-channel phased-array torso coil for optimal signal-to-noise ratio
(SNR).

» Voxel Placement: Place a single voxel (typically 2x2x2 cm or 3x3x3 cm) in the right lobe of
the liver, avoiding major blood vessels, bile ducts, and the liver capsule. Use both axial and
sagittal localizer images to ensure consistent placement.

e Pulse Sequence: A Stimulated Echo Acquisition Mode (STEAM) sequence is recommended.
e Acquisition Parameters:

o Repetition Time (TR): > 3000 ms
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o Echo Time (TE): Multiple TEs should be acquired (e.g., 12, 24, 36, 48, 72 ms) to allow for
T2 correction.

o Acquisition: Data can be acquired during a single breath-hold or with respiratory gating.

Data Analysis:

[e]

Use specialized software to process the raw MRS data.
o Perform eddy current and phase correction.

o Fit the water and fat peaks (typically multiple peaks for fat) using a suitable algorithm (e.g.,
AMARES, LCModel).

o Calculate the areas under the water and fat peaks.
o Correct for T2 relaxation effects using the data from multiple TEs.

o Calculate the proton density fat fraction (PDFF) as: PDFF (%) = [Fat Signal / (Fat Signal +
Water Signal)] * 100.

. PNPLA3 rs738409 Genotyping by gPCR
Sample Collection: Collect whole blood in an EDTA tube or buccal swabs.

DNA Extraction: Extract genomic DNA from the collected sample using a commercially
available kit according to the manufacturer's instructions. Quantify the extracted DNA and
assess its purity.

gPCR Assay:

o Use a validated TagMan SNP Genotyping Assay for rs738409 or a similar allele-specific
probe-based qPCR assay.

o Prepare a reaction mixture containing the genotyping master mix, the specific assay
(primers and probes), and 10-20 ng of genomic DNA.
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o Include positive controls for the three possible genotypes (C/C, C/G, and G/G) and a no-
template control (NTC).

e Thermal Cycling: Perform the gPCR on a compatible real-time PCR instrument using the
manufacturer's recommended thermal cycling conditions.

o Data Analysis: Analyze the amplification data using the instrument's software to determine
the allelic discrimination and assign the genotype for each sample based on the
fluorescence signals of the allele-specific probes.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Aramchol's dual mechanism of action in hepatocytes and hepatic stellate cells.
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Caption: Workflow for mitigating confounding factors in an Aramchol clinical trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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